Cas no 1820736-32-0 (3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride)

3,3,3-Trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride is a fluorinated amine derivative featuring a thiophene moiety, offering unique reactivity and structural properties for synthetic applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The hydrochloride salt form improves solubility and handling. The thiophene ring contributes to electronic diversity, facilitating its use in heterocyclic chemistry and drug discovery. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Its well-defined structure ensures consistent performance in synthetic routes.

3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride structure

1820736-32-0 structure

Product Name:3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride

CAS No:1820736-32-0

MF:

MW:

MDL:MFCD29034198

CID:4620908

PubChem ID:119057084

Update Time:2025-05-21

3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride
- MDL： MFCD29034198

3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM446139-250mg	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%+	250mg	$712	2023-03-26
Chemenu	CM446139-1g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%+	1g	$1409	2023-03-26
Enamine	EN300-226811-0.05g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	0.05g	$273.0	2024-06-20
Enamine	EN300-226811-0.1g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	0.1g	$407.0	2024-06-20
Enamine	EN300-226811-0.25g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	0.25g	$579.0	2024-06-20
Enamine	EN300-226811-0.5g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	0.5g	$914.0	2024-06-20
Enamine	EN300-226811-1.0g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	1.0g	$1172.0	2024-06-20
Enamine	EN300-226811-2.5g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	2.5g	$2295.0	2024-06-20
Enamine	EN300-226811-5.0g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	5.0g	$3396.0	2024-06-20
Enamine	EN300-226811-10.0g	3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride	1820736-32-0	95%	10.0g	$5037.0	2024-06-20

3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

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4. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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Additional information on 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride

3,3,3-Trifluoro-1-(thiophen-3-yl)propan-1-amine Hydrochloride: A Comprehensive Overview

The compound 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride (CAS No. 1820736-32-0) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a thiophene moiety, making it a valuable component in the fields of organic synthesis, pharmaceutical research, and material science.

Trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the chemical reactivity and stability of molecules. In the case of 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride, the trifluoromethyl group is attached to a central carbon atom that also bears an amino group. This arrangement creates a highly polarizable molecule with unique electronic properties. The presence of the thiophene ring further enhances the compound's versatility, as thiophene is known for its aromaticity and ability to participate in various chemical reactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The trifluoromethyl group in this compound contributes to its lipophilicity and bioavailability, making it an attractive candidate for medicinal chemists. Additionally, the thiophene moiety has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and antioxidant activities. These findings suggest that 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride could play a significant role in the development of novel therapeutic agents.

The synthesis of 3,3,3-trifluoro-1-(thiophen-3-yl)propan-1-amine hydrochloride involves a multi-step process that combines fluorination and aromatic substitution reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation has further streamlined the production process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a catalyst in organic reactions has been explored in recent studies. The trifluoromethyl group enables it to function as an effective Lewis acid catalyst in certain transformations, while the thiophene ring provides additional stabilization during these reactions. Furthermore, its role as an intermediate in the synthesis of more complex molecules has been well-documented.

Another area where 3,3,3-trifluoro-1-(thiophen-3-yl)propan